(1R,4As,10aR)-1,4a-dimethyl-7-propan-2-ylidene-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
(1R,4As,10aR)-1,4a-dimethyl-7-propan-2-ylidene-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
19402-33-6
VCID:
VC0129156
InChI:
InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h17H,5-12H2,1-4H3,(H,21,22)/t17-,19-,20-/m1/s1
SMILES:
CC(=C1CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)O)C)C
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
(1R,4As,10aR)-1,4a-dimethyl-7-propan-2-ylidene-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid
CAS No.: 19402-33-6
Reference Standards
VCID: VC0129156
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
| CAS No. | 19402-33-6 |
|---|---|
| Product Name | (1R,4As,10aR)-1,4a-dimethyl-7-propan-2-ylidene-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | (1R,4aS,10aR)-1,4a-dimethyl-7-propan-2-ylidene-3,4,5,6,8,9,10,10a-octahydro-2H-phenanthrene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h17H,5-12H2,1-4H3,(H,21,22)/t17-,19-,20-/m1/s1 |
| Standard InChIKey | SYMPSTMTYSPKHY-MISYRCLQSA-N |
| Isomeric SMILES | CC(=C1CCC2=C(C1)CC[C@@H]3[C@@]2(CCC[C@@]3(C)C(=O)O)C)C |
| SMILES | CC(=C1CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)O)C)C |
| Canonical SMILES | CC(=C1CCC2=C(C1)CCC3C2(CCCC3(C)C(=O)O)C)C |
| Synonyms | (1R,4aS,10aR)-1,2,3,4,4a,5,6,7,8,9,10,10a-Dodecahydro-1,4a-dimethyl-7-(1-methylethylidene)-1-Phenanthrenecarboxylic Acid; [1R-(1α,4aβ,10aα)]-1,2,3,4,4a,5,6,7,8,9,10,10a-Dodecahydro-1,4a-dimethyl-7-(1-methylethylidene)-1-phenanthrenecarboxylic Acid; 1 |
| PubChem Compound | 11543995 |
| Last Modified | Nov 11 2021 |
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